3-(Acetoxymethyl)tetrahydrofuran

• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: oxolan-3-ylmethyl acetate
• InChI: InChI=1S/C7H12O3/c1-6(8)10-5-7-2-3-9-4-7/h7H,2-5H2,1H3
• InChI Key: LVTWOZLZNXOFBU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1CCOC1

Description

3-(Acetoxymethyl)tetrahydrofuran is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Process for the preparation of 3-methyltetrahydrofuran (3-MeTHF) by the steps comprising (1) contacting 3-(hydroxymethyl)tetrahydrofuran (3-HOMeTHF) with acetic acid at a temperature of about 120 to 210° C. in an esterification zone using apparatus which permits water to be removed from the esterification zone to produce 3-(acetoxymethyl)tetrahydrofuran (3-AcOMETHF); (2) heating the 3-AcOMETHF in a pyrolysis zone at a temperature in the range of about 380 to 510° C. for a about 1 to 10 seconds to convert the ester compound to 3-methyleneTHF; and (3) contacting the 3-methyleneTHF with hydrogen at a temperature of 25 to 100° C. and a pressure in the range of about 1 to 50 bar absolute in the presence of a hydrogenation catalyst selected from supported catalysts comprising about 1 to 10 weight percent palladium, platinum or rhodium deposited on a catalyst support material to convert the 3-methyleneTHF to 3-MeTHF.